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Compound of Interest

Compound Name: 3-Benzyloxyaniline

Cat. No.: B072059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. The information provided is synthesized from publicly available safety data

sheets and scientific literature. It is not exhaustive and should be supplemented with

institutional safety protocols and a thorough review of the most current Safety Data Sheet

(SDS) for 3-Benzyloxyaniline before handling.

Introduction
3-Benzyloxyaniline is an aromatic amine utilized as a building block in the synthesis of various

organic molecules, including pharmaceuticals and dyes. Its chemical structure, featuring a

benzyloxy group on an aniline backbone, imparts specific reactivity and properties. However,

like many aromatic amines, it is presumed to pose significant health and safety risks. This

guide provides a comprehensive overview of the known safety data, handling procedures, and

emergency protocols to ensure its safe use in a laboratory setting. Due to the limited availability

of specific toxicological data for 3-Benzyloxyaniline, this guide incorporates information from

structurally related and parent compounds, such as aniline, to provide a thorough assessment

of potential hazards.[1]

Physicochemical and Toxicological Data
Quantitative data for 3-Benzyloxyaniline is summarized below. It is critical to note the absence

of specific LD50 and LC50 values for this compound. The provided toxicity data for aniline
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serves as a conservative reference.

Table 1: Physicochemical Properties of 3-Benzyloxyaniline

Property Value Source

CAS Number 1484-26-0

Molecular Formula C₁₃H₁₃NO [2]

Molecular Weight 199.25 g/mol [2]

Appearance Pale brown solid/powder [3]

Melting Point 63-67 °C (lit.) [2][3]

Boiling Point 170 °C (at 3 Torr) [2][3]

Density 1.129 ± 0.06 g/cm³ (Predicted) [2][3]

Solubility Soluble in Methanol [2][3]

Flash Point 184.4 °C [3]

Vapor Pressure 1.91E-05 mmHg at 25°C [3]

Table 2: GHS Hazard Classification for 3-Benzyloxyaniline
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Hazard Class
Hazard
Category

Signal Word
Hazard
Statement

Source

Skin

Corrosion/Irritatio

n

2 Warning
H315: Causes

skin irritation
[4][5]

Serious Eye

Damage/Eye

Irritation

2 Warning

H319: Causes

serious eye

irritation

[4][5]

Specific Target

Organ Toxicity

(Single

Exposure)

3 Warning

H335: May

cause respiratory

irritation

[4][5]

Note: The GHS classification is based on aggregated data from multiple suppliers and may

vary.[4] It is imperative to consult the specific SDS from your supplier.

Table 3: Acute Toxicity Data for Aniline (CAS No. 62-53-3) - Representative Data

Exposure Route Species LD50/LC50 Value Source

Oral Rat 250 mg/kg [1]

Inhalation Rat 250 ppm (4h) [1]

Dermal Rabbit 820 mg/kg [1]

Experimental Protocols
Safe Handling Protocol
This protocol outlines the essential steps for the safe handling of 3-Benzyloxyaniline in a

laboratory setting.

Objective: To handle 3-Benzyloxyaniline while minimizing exposure to personnel and

preventing contamination of the work environment.
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Materials:

3-Benzyloxyaniline

Appropriate solvent(s)

Chemical-resistant container for waste

Inert absorbent material (e.g., vermiculite, sand) for spills[6]

Decontamination solution (e.g., mild detergent and water)

Equipment:

Certified chemical fume hood

Analytical balance

Glassware

Personal Protective Equipment (PPE) - see section 4

Procedure:

Pre-Handling Preparations:

Review the Safety Data Sheet (SDS) for 3-Benzyloxyaniline.

Ensure a chemical fume hood is certified and functioning correctly.

Designate a specific area within the fume hood for handling the compound.

Ensure an eyewash station and safety shower are readily accessible.[1]

Prepare all necessary equipment and materials before starting work.

Verify that appropriate waste containers are available and properly labeled.

Donning Personal Protective Equipment (PPE):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b072059?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://www.benchchem.com/product/b072059?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Health_and_Safety_of_3_4_Benzyloxy_phenyl_aniline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear a lab coat, ensuring it is fully buttoned.

Put on chemical safety goggles and a face shield.

Wear two pairs of chemically resistant gloves (e.g., nitrile or neoprene).[6]

If there is a risk of aerosol generation outside a fume hood, a NIOSH-approved respirator

with an organic vapor cartridge is required.[1]

Handling and Dispensing:

Conduct all manipulations of 3-Benzyloxyaniline, including weighing and transferring,

within the certified chemical fume hood.

Avoid inhalation of dust or vapors.[1]

Avoid contact with skin and eyes.[1]

Use a spatula for transferring the solid compound.

If making a solution, add the solid to the solvent slowly to avoid splashing.

Keep containers tightly closed when not in use.[1]

Post-Handling Procedures:

Decontaminate all surfaces and equipment used with a suitable solvent and then a mild

detergent solution.

Dispose of all contaminated materials (e.g., pipette tips, weighing paper, gloves) in a

designated hazardous waste container.

Remove PPE in the reverse order it was put on, being careful to avoid self-contamination.

Wash hands thoroughly with soap and water after handling the compound.[1]

Chemical Waste Disposal Protocol
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This protocol describes the chemical degradation of aromatic amine waste. This procedure

should only be performed by trained personnel.

Objective: To chemically degrade 3-Benzyloxyaniline waste into less harmful substances

before disposal.

Materials:

3-Benzyloxyaniline waste

Sulfuric acid (concentrated)

Potassium permanganate

Sodium bisulfite (for quenching)

Water

Procedure:

Preparation of Reagents (in a fume hood):

Prepare a 1.7 N sulfuric acid solution by slowly adding the required volume of

concentrated sulfuric acid to water. Always add acid to water.[7]

Prepare a 0.2 M potassium permanganate solution.[7]

Degradation:

In a suitably sized flask, dissolve the 3-Benzyloxyaniline waste in the 1.7 N sulfuric acid

solution. The recommended ratio is approximately 0.01 mol of the amine per 3 liters of

sulfuric acid solution.[7]

While stirring, slowly add the 0.2 M potassium permanganate solution. A 1-liter volume is

suggested for the aforementioned scale.[7]

Allow the reaction mixture to stand at room temperature for at least 8 hours to ensure

complete oxidation.[7]
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Quenching and Disposal:

After the reaction is complete, quench any excess permanganate by the slow addition of

sodium bisulfite until the purple color disappears.

Neutralize the solution with a suitable base (e.g., sodium carbonate) before disposing of it

in accordance with local, state, and federal regulations.

Safety and Hazard Management
Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling 3-Benzyloxyaniline.

Eye and Face Protection: Chemical safety goggles with side shields are the minimum

requirement. A face shield should be worn over the goggles, especially when there is a risk

of splashing.[8]

Skin Protection: A lab coat must be worn and fully buttoned.[8] Long pants and closed-toe

shoes are required.[8]

Hand Protection: Wear double-layered, chemical-resistant gloves (e.g., nitrile or neoprene).

[6] Inspect gloves for any signs of degradation before use and change them frequently.

Respiratory Protection: All work should be conducted in a certified chemical fume hood. If

there is a potential for exposure outside of a fume hood, a NIOSH-approved respirator with

an organic vapor cartridge is necessary.[1]

Storage and Incompatibilities
Store 3-Benzyloxyaniline in a cool, dry, and well-ventilated area.[1]

Keep the container tightly sealed and properly labeled.[1]

Store away from incompatible materials such as strong oxidizing agents.[1]

Spill and Exposure Procedures
Spill Response:
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Small Spill: If a small amount is spilled within a fume hood, absorb it with an inert material

like vermiculite or sand.[6] Collect the contaminated material in a sealed, labeled container

for hazardous waste disposal. Decontaminate the area with a suitable solvent and then wash

with soap and water.

Large Spill: Evacuate the area immediately.[6] Secure the location and prevent entry.

Contact your institution's Environmental Health and Safety (EH&S) department or

emergency response team.

First Aid Measures:

Inhalation: Move the affected person to fresh air immediately.[9] If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.[9]

Skin Contact: Immediately remove contaminated clothing.[10] Wash the affected skin area

with copious amounts of soap and water for at least 15 minutes.[6][11] Seek medical

attention.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

holding the eyelids open.[6][11] Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[9]

Visualizations
Experimental Workflow
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Caption: A logical workflow for the safe handling of 3-Benzyloxyaniline.

Potential Toxicological Pathway: Methemoglobin
Formation
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Caption: Postulated toxicological mechanism based on aniline toxicity.[12][13][14][15]

Conceptual Signaling Pathway: Potential for
Inflammatory Response
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Caption: Conceptual NF-κB pathway, potentially activated by cellular stress.[16][17][18][19][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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